2-(2,6-Difluoro-3-nitrophenyl)pyridine

• CAS No.: 100325-58-4
• Molecular Formula: C11H6F2N2O2
• Molecular Weight: 236.17 g/mol
• IUPAC Name: 2-(2,6-difluoro-3-nitrophenyl)pyridine
• InChI: InChI=1S/C11H6F2N2O2/c12-7-4-5-9(15(16)17)11(13)10(7)8-3-1-2-6-14-8/h1-6H
• InChI Key: HXJAATPQUUIJFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=C(C=CC(=C2F)[N+](=O)[O-])F

Description

2-(2,6-Difluoro-3-nitrophenyl)pyridine is a useful research compound. Its molecular formula is C11H6F2N2O2 and its molecular weight is 236.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Tributylstannanylpyridine (4.24 g, 12 mmol), 2-bromo-1,3-difluoro-4-nitrobenzene (2.5 g, 10 mmol) and Pd(PPh3)4 (605 mg, 0.5 mmol) in dioxane (20 mL) were placed in a microwave vial. The sealed vial was evacuated and purged with argon (×3). The resulting mixture was heated, under microwave irradiation, at 150° C. for 1.5 h. The cooled mixture was evaporated, and the residue was suspended in DCM and the resulting mixture filtered to remove insoluble material. The filtrate was concentrated in vacuo and the resulting residue was purified by chromatography (Si—PPC, gradient 0-50% EtOAc/cyclohexane) to afford the title compound as a bright orange solid (0.8 g, 33%). 1H NMR (CDCl3, 400 MHz): δ 8.79 (1H, ddd, J=6.5, 2.4, 1.3 Hz), 8.18 (1H, ddd, J=12.4, 10.8, 7.4 Hz), 7.86 (1H, td, J=10.4, 2.4 Hz), 7.51 (1H, dquin, J=10.5, 1.6 Hz), 7.41 (1H, ddd, J=10.2, 6.5, 1.5 Hz), 7.16 (1H, ddd, J=13.3, 10.8, 2.5 Hz)